Cas no 2763776-65-2 (3-Pyridazinecarboxylic acid, 5-ethyl-, lithium salt (1:1))

• Product Name: 3-Pyridazinecarboxylic acid, 5-ethyl-, lithium salt (1:1)
• CAS No: 2763776-65-2
• MF: C₇H₇LiN₂O₂
• MW: 158.083681344986
• CID: 5954005
• PubChem ID: 165985130
• Update Time: 2025-06-08

3-Pyridazinecarboxylic acid, 5-ethyl-, lithium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinecarboxylic acid, 5-ethyl-, lithium salt (1:1)
• lithium(1+) 5-ethylpyridazine-3-carboxylate
• 2763776-65-2
• EN300-37357446

• Inchi： 1S/C7H8N2O2.Li/c1-2-5-3-6(7(10)11)9-8-4-5;/h3-4H,2H2,1H3,(H,10,11);/q;+1/p-1
• InChI Key： FWDKREBZEDWUTG-UHFFFAOYSA-M
• SMILES： [O-]C(C1=CC(=CN=N1)CC)=O.[Li+]

Computed Properties

• Exact Mass: 158.06675590g/mol
• Monoisotopic Mass: 158.06675590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.9Ų

Additional information on 3-Pyridazinecarboxylic acid, 5-ethyl-, lithium salt (1:1)

Comprehensive Overview of 3-Pyridazinecarboxylic acid, 5-ethyl-, lithium salt (1:1) (CAS No. 2763776-65-2)

The compound 3-Pyridazinecarboxylic acid, 5-ethyl-, lithium salt (1:1) (CAS No. 2763776-65-2) is a specialized lithium salt derivative of a pyridazine-based carboxylic acid. This unique chemical structure has garnered significant interest in pharmaceutical and materials science research due to its potential applications in drug development and advanced material synthesis. The presence of both the pyridazine ring and the lithium salt moiety makes this compound a versatile intermediate for further chemical modifications.

In recent years, researchers have focused on the synthesis and characterization of lithium-containing compounds like 3-Pyridazinecarboxylic acid, 5-ethyl-, lithium salt (1:1), particularly for their role in energy storage and organic electronics. The growing demand for high-performance battery materials has led to increased exploration of lithium salts with organic anions, which could offer improved stability and conductivity compared to traditional inorganic lithium salts. This compound's pyridazine core also contributes to its potential as a ligand in coordination chemistry, opening doors to novel catalytic systems.

The 5-ethyl substitution on the pyridazine ring of 3-Pyridazinecarboxylic acid, 5-ethyl-, lithium salt (1:1) provides enhanced solubility in organic solvents compared to unsubstituted analogs, making it particularly valuable for solution-phase chemistry applications. This characteristic aligns with current trends in green chemistry and sustainable synthesis, where researchers seek compounds that can facilitate reactions in environmentally friendly solvents. The combination of the carboxylic acid functionality and lithium counterion creates interesting possibilities for anion exchange reactions and the formation of more complex molecular architectures.

From a pharmaceutical perspective, the pyridazine scaffold present in 3-Pyridazinecarboxylic acid, 5-ethyl-, lithium salt (1:1) is recognized as a privileged structure in medicinal chemistry. Recent literature highlights the importance of nitrogen-containing heterocycles in drug discovery, with particular attention to their role in CNS-targeting therapeutics and enzyme inhibition. While this specific lithium salt may not be directly used in final drug formulations, it serves as a valuable precursor for the synthesis of more complex bioactive molecules targeting various disease pathways.

The characterization of 3-Pyridazinecarboxylic acid, 5-ethyl-, lithium salt (1:1) typically involves advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm both the molecular structure and the 1:1 stoichiometry between the organic anion and lithium cation. Current research trends emphasize the importance of thorough characterization for specialty chemicals, as precise structural knowledge enables better prediction of physical properties and reactivity patterns.

In material science applications, the lithium salt nature of this compound suggests potential utility in ionic liquid formulations or as an additive in polymer electrolytes. The scientific community's growing interest in smart materials and responsive systems has created new opportunities for compounds like 3-Pyridazinecarboxylic acid, 5-ethyl-, lithium salt (1:1) to contribute to innovations in flexible electronics and energy storage devices. Its thermal stability and solubility profile make it particularly interesting for these emerging applications.

Handling and storage of 3-Pyridazinecarboxylic acid, 5-ethyl-, lithium salt (1:1) require standard precautions for organolithium compounds, including protection from moisture and oxygen. While not classified as hazardous under normal conditions, proper laboratory practices should be followed to maintain compound integrity. The development of air-stable lithium salts remains an active area of research, and compounds like this contribute to understanding structure-stability relationships in organolithium chemistry.

Future research directions for 3-Pyridazinecarboxylic acid, 5-ethyl-, lithium salt (1:1) may explore its potential in catalytic systems, particularly in asymmetric synthesis where chiral variants could be developed. The compound's modular structure also suggests opportunities for creating molecular libraries through further derivatization, supporting drug discovery efforts. As the chemical industry continues to emphasize atom economy and sustainable processes, intermediates like this lithium salt will likely play increasingly important roles in efficient synthetic routes.

The commercial availability of 3-Pyridazinecarboxylic acid, 5-ethyl-, lithium salt (1:1) (CAS No. 2763776-65-2) through specialty chemical suppliers reflects its growing importance in research applications. Pricing and purity specifications vary depending on intended use, with pharmaceutical-grade materials commanding premium values. Researchers should consult current literature and supplier documentation for the most up-to-date information on handling, characterization data, and potential applications of this interesting compound.